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Compound of Interest

Compound Name: (4-(Aminomethyl)phenyl)methanol

Cat. No.: B020502

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and emergency
procedures for (4-(Aminomethyl)phenyl)methanol, a chemical compound utilized in various
research and development applications. Due to its hazardous nature, strict adherence to safety
guidelines is imperative to mitigate risks of exposure and injury.

Chemical Identification and Properties

(4-(Aminomethyl)phenyl)methanol is a solid organic compound. A summary of its key
physical and chemical properties is presented below.

Property Value Source
Molecular Formula CsH11NO [1]
Molecular Weight 137.18 g/mol [1]

CAS Number 39895-56-2 [1]
Appearance Solid, Off-White

Melting Point 80-82°C

4-(Aminomethyl)benzyl
Synonyms alcohol, p- [1]
(Hydroxymethyl)benzylamine
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Hazard Identification and GHS Classification

(4-(Aminomethyl)phenyl)methanol is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to
understand these hazards before handling the compound.

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement

H314: Causes

Skin .
) o L, severe skin
Corrosion/Irritatio 1B lalt text Danger
burns and eye
n
damage.[1]
. H314: Causes
Serious Eye )
B, severe skin
Damage/Eye 1 lalt text Danger
o burns and eye
Irritation
damage.[1]
H302+H312+H3
Acute Toxicity 32: Harmful if
(Oral, Dermal, 4 (potential) walt text Warning swallowed, in
Inhalation) contact with skin

or if inhaled.[1]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is essential to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling (4-
(Aminomethyl)phenyl)methanol.

o Eye Protection: Chemical splash goggles and a face shield must be worn.[2]
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e Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile) must be worn. Gloves
should be inspected for integrity before each use and changed immediately if contaminated.

o Body Protection: A lab coat is required. For procedures with a risk of splashing, a chemical-
resistant apron over the lab coat is recommended.[3]

o Respiratory Protection: Work should be conducted in a properly functioning fume hood to
avoid inhalation of dust or vapors.[2]

Handling Procedures

 All manipulations of (4-(Aminomethyl)phenyl)methanol should be performed within a
certified chemical fume hood.[2]

Avoid generating dust.

Use a mechanical aid or a pipette bulb for any transfers; never pipette by mouth.[4]

Ensure all containers are clearly and accurately labeled.

After handling, thoroughly wash hands and any exposed skin with soap and water.

Storage

o Store (4-(Aminomethyl)phenyl)methanol in a cool, dry, and well-ventilated area.
o Keep containers tightly closed when not in use.
» Store separately from incompatible materials, such as strong oxidizing agents.

e Itis recommended to store corrosive materials on lower shelves to minimize the risk of injury
from dropped containers.[2]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving (4-
(Aminomethyl)phenyl)methanol.
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First Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 20 minutes, holding the eyelids

open.[5] Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing
and flush the affected area with large amounts
of water for at least 15 minutes. Use a safety
shower if the exposure is extensive.[6][7] Seek

immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult or has stopped, provide artificial
respiration. Seek immediate medical attention.
) Do NOT induce vomiting.[8] Rinse the mouth
Ingestion

with water. Seek immediate medical attention.

Spill Response

e Minor Spill (in a fume hood):

o Alert others in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

sand, vermiculite).

o Carefully sweep the absorbed material into a designated hazardous waste container.

o Decontaminate the spill area with a suitable cleaning agent.

e Major Spill (outside a fume hood):

o Evacuate the immediate area and alert others.

o Close the laboratory doors to contain the spill.
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o Contact your institution's emergency response team immediately.

o Do not attempt to clean up a major spill without proper training and equipment.

Waste Disposal

All waste containing (4-(Aminomethyl)phenyl)methanol must be disposed of as hazardous
waste in accordance with local, state, and federal regulations. Do not dispose of this chemical
in the regular trash or down the drain.

Visualized Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of (4-
(Aminomethyl)phenyl)methanol from receipt to disposal.
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Caption: Safe Handling Workflow for (4-(Aminomethyl)phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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